Cas no 15070-88-9 (Benzenepropanol, g,g-diphenyl-)

• Product Name: Benzenepropanol, g,g-diphenyl-
• CAS No: 15070-88-9
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 219082
• PubChem ID: 298657
• Update Time: 2025-04-19

Benzenepropanol, g,g-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, g,g-diphenyl-
• 3,3,3-triphenylpropan-1-ol
• 3,3,3-triphenyl-1-propanol
• 3,3,3-triphenylpropanol
• 3,3,3-Triphenyl-propanol-(1)
• 3-Hydroxy-1.1.1-triphenyl-propan
• 3-hydroxy-1.1.1-triphenyl-propane
• AC1L6TG5
• NSC170880
• SureCN913229
• NSC-170880
• 15070-88-9
• DTXSID60305487
• triphenylpropanol
• SCHEMBL913229
• YTCIFIIVIUREOO-UHFFFAOYSA-N

• Inchi： 1S/C21H20O/c22-17-16-21(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15,22H,16-17H2
• InChI Key： YTCIFIIVIUREOO-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.1515
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.40340